Cas no 109678-71-9 (1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(5-hydroxy-1-oxopentyl)-piperazine)

• Product Name: 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(5-hydroxy-1-oxopentyl)-piperazine
• CAS No: 109678-71-9
• MF: C₁₉H₂₇N₅O₄
• MW: 389.44878411293
• CID: 1060641
• PubChem ID: 13938926
• Update Time: 2025-04-20

1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(5-hydroxy-1-oxopentyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-5-hydroxy-1-pentanone
• 1-[4-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-5-hydroxy-1-pentanone Hydrochloride
• 1-[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-5-hydroxypentan-1-one
• Terazosin EP Impurity F
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(5-hydroxy-1-oxopentyl)-piperazine
• 1-Pentanone, 1-(4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl)-5-hydroxy-
• Destetrahydrofuranyl-4-hydroxybutanyl terazosin
• TERAZOSIN HYDROCHLORIDE DIHYDRATE IMPURITY F [EP IMPURITY]
• 1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)-4-(5-hydroxypentanoyl)piperazine
• F4963R0DEJ
• DB-291245
• 109678-71-9
• UNII-F4963R0DEJ
• 1-(4-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl)-5-hydroxypentan-1-one
• 1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(5-hydroxy-1-oxopentyl)-piperazine Hydrochloride; Terazosin EP Impurity F;
• Q27277617
• Terazosin hydrochloride dihydrate impurity F [EP]

• Inchi： 1S/C19H27N5O4/c1-27-15-11-13-14(12-16(15)28-2)21-19(22-18(13)20)24-8-6-23(7-9-24)17(26)5-3-4-10-25/h11-12,25H,3-10H2,1-2H3,(H2,20,21,22)
• InChI Key： KCUCXOWQJCTZNA-UHFFFAOYSA-N
• SMILES： O=C(CCCCO)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1

Computed Properties

• Exact Mass: 389.20630436g/mol
• Monoisotopic Mass: 389.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 672.5±65.0 °C at 760 mmHg
• Flash Point: 360.5±34.3 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

1-(4-Amino-6,7-dimethoxy-2-quinazolinyl)-4-(5-hydroxy-1-oxopentyl)-piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines